N-(5-chloro-2-methoxyphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• InChI: InChI=1S/C18H18ClNO5/c1-3-24-17-8-12(10-21)4-6-16(17)25-11-18(22)20-14-9-13(19)5-7-15(14)23-2/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: SNWXTXNCVKUGPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C18H18ClNO5
• Molecular Weight: 363.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide is a chemical compound that is commonly referred to as CEF. This compound has been extensively studied due to its potential for use in scientific research applications. CEF is a synthetic compound that is used to study the mechanism of action of various biological processes.

Mechanism of Action

CEF works by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. CEF also inhibits the activity of certain receptors such as the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
CEF has been shown to have a range of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, improve glucose and lipid metabolism, and reduce the growth of cancer cells. CEF has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of CEF is its ability to selectively inhibit the activity of certain enzymes and receptors in the body. This makes it a valuable tool for studying the role of these enzymes and receptors in various biological processes. However, one of the limitations of CEF is its potential toxicity. It is important to use appropriate safety measures when handling CEF in the laboratory.

Future Directions

There are several future directions for research on CEF. One area of research is to investigate the potential use of CEF as a treatment for various diseases such as cancer and neurodegenerative diseases. Another area of research is to develop new compounds based on the structure of CEF that have improved efficacy and reduced toxicity. Additionally, research could be conducted to investigate the potential use of CEF in combination with other drugs to enhance their therapeutic effects.
Conclusion:
In conclusion, CEF is a valuable tool for studying the mechanism of action of various biological processes. It has been shown to have a range of biochemical and physiological effects in the body, making it a potential treatment for various diseases. While there are limitations to the use of CEF in the laboratory, its potential for scientific research applications makes it an important compound for further investigation.

Scientific Research Applications

CEF is widely used in scientific research to study the mechanism of action of various biological processes. It has been shown to inhibit the activity of certain enzymes and receptors in the body. This makes it a valuable tool for studying the role of these enzymes and receptors in various biological processes such as cancer, inflammation, and neurodegenerative diseases.